N-(3-chloro-2-methylphenyl)-1-cyclopropyl-5-oxopyrrolidine-3-carboxamide

• IUPAC Name: N-(3-chloro-2-methylphenyl)-1-cyclopropyl-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C15H17ClN2O2/c1-9-12(16)3-2-4-13(9)17-15(20)10-7-14(19)18(8-10)11-5-6-11/h2-4,10-11H,5-8H2,1H3,(H,17,20)
• InChI Key: HPRFCDQTAUZRQS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=O)C2CC(=O)N(C2)C3CC3
• Molecular Formula: C15H17ClN2O2
• Molecular Weight: 292.76 g/mol

Description

N-(3-chloro-2-methylphenyl)-1-cyclopropyl-5-oxopyrrolidine-3-carboxamide, commonly known as CPP-115, is a novel GABA aminotransferase inhibitor that has shown potential in the treatment of various neurological disorders. CPP-115 has gained attention in the scientific community due to its unique structure and mechanism of action.

Mechanism of Action

CPP-115 works by inhibiting the enzyme GABA aminotransferase, which is responsible for the breakdown of GABA in the brain. By inhibiting this enzyme, CPP-115 increases the levels of GABA in the brain, which leads to increased inhibition of neuronal activity and a decrease in seizure activity.
Biochemical and Physiological Effects
CPP-115 has been shown to increase GABA levels in the brain, which leads to increased inhibition of neuronal activity and a decrease in seizure activity. In addition, CPP-115 has been shown to reduce cocaine and nicotine self-administration, suggesting its potential as a treatment for addiction. CPP-115 has also shown anxiolytic effects in animal models, indicating its potential in the treatment of anxiety disorders.

Advantages and Limitations for Lab Experiments

CPP-115 has several advantages for lab experiments, including its high potency and selectivity for GABA aminotransferase inhibition. However, CPP-115 has limitations in terms of its poor solubility and stability, which can make it difficult to work with in lab experiments.

Future Directions

There are several future directions for CPP-115 research, including the development of more stable and soluble analogs, the investigation of its potential in the treatment of other neurological disorders, and the exploration of its potential as a tool for studying the role of GABA in the brain. Additionally, further research is needed to fully understand the long-term effects of CPP-115 and its potential side effects.

Synthesis Methods

CPP-115 is synthesized through a multi-step process that involves the reaction of 3-chloro-2-methylbenzoic acid with cyclopropylamine to form N-(3-chloro-2-methylphenyl)cyclopropylamine. The resulting compound is then reacted with ethyl chloroformate to form N-(3-chloro-2-methylphenyl)-1-cyclopropyl-5-oxopyrrolidine-3-carboxamide, which is purified through recrystallization.

Scientific Research Applications

CPP-115 has been extensively studied for its potential therapeutic applications in various neurological disorders, including epilepsy, addiction, and anxiety disorders. CPP-115 has been shown to increase GABA levels in the brain, which leads to increased inhibition of neuronal activity and a decrease in seizure activity. In preclinical studies, CPP-115 has demonstrated efficacy in reducing cocaine and nicotine self-administration, suggesting its potential as a treatment for addiction. CPP-115 has also shown anxiolytic effects in animal models, indicating its potential in the treatment of anxiety disorders.